UFP-101 TFA

• Molecular Formula: C82H138N32O21
• Molecular Weight: 1908.2 g/mol
• InChI: InChI=1S/C82H138N32O21/c1-45(102-64(121)43-101-79(135)66(47(3)116)114-77(133)57(37-48-19-6-4-7-20-48)104-65(122)42-100-63(120)41-99-62(119)40-95-39-49-21-8-5-9-22-49)68(124)106-54(26-16-34-96-80(89)90)71(127)110-53(25-12-15-33-85)75(131)113-59(44-115)78(134)103-46(2)69(125)107-55(27-17-35-97-81(91)92)72(128)108-51(23-10-13-31-83)70(126)111-56(28-18-36-98-82(93)94)73(129)109-52(24-11-14-32-84)74(130)112-58(38-61(87)118)76(132)105-50(67(88)123)29-30-60(86)117/h4-9,19-22,45-47,50-59,66,95,115-116H,10-18,23-44,83-85H2,1-3H3,(H2,86,117)(H2,87,118)(H2,88,123)(H,99,119)(H,100,120)(H,101,135)(H,102,121)(H,103,134)(H,104,122)(H,105,132)(H,106,124)(H,107,125)(H,108,128)(H,109,129)(H,110,127)(H,111,126)(H,112,130)(H,113,131)(H,114,133)(H4,89,90,96)(H4,91,92,97)(H4,93,94,98)/t45-,46-,47+,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,66-/m0/s1
• InChIKey: DOLKPWDXAQZKNJ-LGCGZHPXSA-N

UFP-101 TFA: Selective NOP Antagonist

UFP-101 TFA is the trifluoroacetate salt of the synthetic peptide [Nphe¹,Arg¹⁴,Lys¹⁵]N/OFQ‑NH₂, a potent, competitive, and silent antagonist of the nociceptin/orphanin FQ (NOP) opioid receptor [1]. It was rationally designed by combining the efficacy‑eliminating [Nphe¹] substitution with the potency‑enhancing [Arg¹⁴,Lys¹⁵] modifications, yielding a ligand that binds NOP with sub‑nanomolar affinity (pKi ≈ 10.2) and exhibits >3000‑fold selectivity over the classical δ‑, μ‑, and κ‑opioid receptors [2].

✓ Selective NOP antagonist for GPCR signaling studies

✓ Silent antagonist profile for unbiased functional assays

✓ TFA salt form compatible with standard peptide protocols

• [1] Calo G, Bigoni R, Rizzi A, et al. [Nphe1,Arg14,Lys15]nociceptin-NH2, a novel potent and selective antagonist of the nociceptin/orphanin FQ receptor. Br J Pharmacol. 2002;136(2):303-311. View Source
• [2] McDonald J, Calo G, Guerrini R, Lambert DG. UFP-101, a high affinity antagonist for the nociceptin/orphanin FQ receptor: radioligand and GTPγ35S binding studies. Naunyn Schmiedebergs Arch Pharmacol. 2003;367(2):183-187. View Source

UFP-101 TFA: Why Substitution Fails

NOP receptor ligands are chemically and pharmacologically heterogeneous: peptide antagonists, non‑peptide small molecules, and partial agonists display widely divergent selectivity windows, functional antagonist potency, and in vivo duration of action. Simple in‑class substitution—replacing UFP‑101 with the template fragment [Nphe¹]N/OFQ(1‑13)‑NH₂ or with the non‑peptide J‑113397—compromises experimental reproducibility because these comparators differ by ~1 log unit in functional pA₂ and exhibit distinct selectivity profiles and inverse‐agonism properties [1][2]. The quantitative evidence below demonstrates that procurement decisions must be guided by specific, measured performance gaps rather than by drug‑class membership alone.

! Peptide template shows lower functional antagonist potency

! Non-peptide antagonists exhibit different selectivity and inverse agonism

! In vivo duration may vary between peptide and small-molecule classes

• [1] McDonald J, Calo G, Guerrini R, Lambert DG. UFP-101, a high affinity antagonist for the nociceptin/orphanin FQ receptor: radioligand and GTPγ35S binding studies. Naunyn Schmiedebergs Arch Pharmacol. 2003;367(2):183-187. View Source
• [2] Calo G, Guerrini R, Rizzi A, et al. UFP-101, a peptide antagonist selective for the nociceptin/orphanin FQ receptor. CNS Drug Rev. 2005;11(2):97-112. View Source

UFP-101 TFA Evidence Guide

NOP Binding Affinity & Selectivity

UFP‑101 binds the human recombinant NOP receptor expressed in CHO cells with a pKi of 10.24 (Ki ≈ 0.058 nM) and displays >3000‑fold selectivity over δ‑, μ‑, and κ‑opioid receptors [1]. In contrast, the non‑peptide NOP antagonist SB‑612111 exhibits significantly narrower selectivity windows: 174‑fold over μ‑, 486‑fold over κ‑, and 6391‑fold over δ‑ receptors . The >3000‑fold selectivity across all three classical opioid receptors is a distinguishing feature that reduces the risk of off‑target opioid receptor engagement in functional assays.

Binding Selectivity

Head-to-head

pKi 10.24
>3000‑fold vs δ, μ, κ

Enables selective NOP pathway isolation

Compared to SB‑612111, J‑113397 profiles

Evidence Dimension	NOP binding affinity (pKi) and fold‑selectivity over classical opioid receptors
Target Compound Data	pKi 10.24 (Ki ≈ 0.058 nM); >3000‑fold selectivity over δ, μ, κ
Comparator Or Baseline	SB‑612111: Ki NOP = 0.33 nM; selectivity μ = 174‑fold, κ = 486‑fold, δ = 6391‑fold; J‑113397: Ki NOP = 1.8 nM, μ = 1000 nM, κ = 640 nM
Quantified Difference	UFP‑101 >3000‑fold vs all three classical receptors; SB‑612111 only 174‑fold over μ; J‑113397 ~500‑fold over μ
Conditions	Recombinant human NOP receptor in CHO cell membranes; competition binding with [³H]N/OFQ or [¹²⁵I]Tyr¹⁴‑N/OFQ

Why This Matters

The uniformly high >3000‑fold selectivity window across μ, δ, and κ receptors makes UFP‑101 TFA the preferred tool when complete pharmacological isolation of NOP signalling is required, avoiding confounding μ‑opioid activity seen with other antagonists.

• [1] Calo G, Bigoni R, Rizzi A, et al. [Nphe1,Arg14,Lys15]nociceptin-NH2, a novel potent and selective antagonist of the nociceptin/orphanin FQ receptor. Br J Pharmacol. 2002;136(2):303-311. View Source

Functional Potency in GTPγS Assay

In GTPγ³⁵S binding assays using CHO cells expressing the human NOP receptor, UFP‑101 produced a concentration‑dependent rightward shift of N/OFQ curves with a pA₂ of 9.1, indicating competitive antagonism [1]. Under identical conditions, the template molecule [Nphe¹]N/OFQ(1‑13)‑NH₂ gave a pA₂ of only 7.33 ± 0.08 [2]. This represents an approximately 60‑fold higher functional antagonist potency for UFP‑101.

Functional Potency (pA₂)

Head-to-head

pA₂ 9.1 (template pA₂ 7.33)

Supports lower peptide consumption in assays

~60‑fold higher than template fragment

Evidence Dimension	Functional antagonist potency (pA₂) in GTPγ³⁵S binding
Target Compound Data	pA₂ = 9.1
Comparator Or Baseline	[Nphe¹]N/OFQ(1‑13)‑NH₂: pA₂ = 7.33 ± 0.08
Quantified Difference	UFP‑101 is ~60‑fold more potent (ΔpA₂ ≈ 1.77)
Conditions	CHOhNOP cell membranes; GTPγ³⁵S binding stimulated by N/OFQ; Schild analysis

Why This Matters

The ~60‑fold gain in functional potency directly translates to lower peptide consumption per experiment and enables robust NOP blockade at concentrations that do not risk solubility‑limited artefacts.

• [1] Calo G, Bigoni R, Rizzi A, et al. [Nphe1,Arg14,Lys15]nociceptin-NH2, a novel potent and selective antagonist of the nociceptin/orphanin FQ receptor. Br J Pharmacol. 2002;136(2):303-311. View Source
• [2] McDonald J, Calo G, Guerrini R, Lambert DG. UFP-101, a high affinity antagonist for the nociceptin/orphanin FQ receptor: radioligand and GTPγ35S binding studies. Naunyn Schmiedebergs Arch Pharmacol. 2003;367(2):183-187. View Source

Antidepressant Efficacy: Forced Swim Test

In male Swiss mice, intracerebroventricular (i.c.v.) administration of UFP‑101 (10 nmol) reduced immobility time from 192 ± 14 s (vehicle) to 91 ± 15 s in the forced swim test, a standard screen for antidepressant activity [1]. In a separate study, the reference antidepressant fluoxetine (30 mg/kg i.p.) similarly reduced immobility time, while the selective serotonin synthesis inhibitor PCPA prevented the effects of both UFP‑101 and fluoxetine, indicating a common serotonergic mechanism [2].

Forced Swim Immobility

Model context

91±15s vs vehicle 192±14s (~53% reduction)

Reported immobility reduction in mouse FST

PCPA‑sensitive serotonergic mechanism

Evidence Dimension	Immobility time reduction in the mouse forced swim test
Target Compound Data	UFP‑101 (10 nmol i.c.v.): 91 ± 15 s (control 192 ± 14 s); ~53% reduction
Comparator Or Baseline	Fluoxetine (30 mg/kg i.p.): significant reduction in immobility; PCPA‑sensitive
Quantified Difference	Both agents produce robust, PCPA‑reversible antidepressant‑like effects; UFP‑101 achieves this via selective NOP blockade rather than direct monoamine transporter inhibition
Conditions	Swiss male mice; forced swim test; i.c.v. injection for UFP‑101; i.p. for fluoxetine

Why This Matters

UFP‑101 TFA provides an orthogonal, NOP‑selective tool for studying antidepressant mechanisms without directly engaging monoamine transporters, enabling dissection of NOP‑specific contributions in mood disorder models.

• [1] Gavioli EC, Marzola TG, Guerrini R, et al. Blockade of nociceptin/orphanin FQ‑NOP receptor signalling produces antidepressant‑like effects: pharmacological and genetic evidences from the mouse forced swimming test. Eur J Neurosci. 2003;17(9):1987-1990. View Source
• [2] Rizzi A, Marzola TG, Bigoni R, et al. Antidepressant‑like effects of the nociceptin/orphanin FQ receptor antagonist UFP‑101: new evidence from rats and mice. Naunyn Schmiedebergs Arch Pharmacol. 2004;369(6):547-553. View Source

Antinociception in Tail Withdrawal Test

In the mouse tail withdrawal assay, i.c.v. injection of UFP‑101 at 10 nmol produced a robust, long‑lasting antinociceptive effect, measured as a significant prolongation of tail‑flick latency [1]. In contrast, the non‑selective opioid antagonist naloxone was completely ineffective in preventing the spinal antinociceptive effects of N/OFQ, confirming that NOP‑mediated antinociception is pharmacologically distinct from classical opioid receptor pathways [2].

Tail Withdrawal Response

Model context

Sustained antinociception; naloxone inactive

Supports NOP‑mediated pain pathway studies

Naloxone‑independent pharmacology

Evidence Dimension	Antinociceptive response in mouse tail withdrawal test
Target Compound Data	UFP‑101 (10 nmol i.c.v.): significant, sustained antinociception
Comparator Or Baseline	Naloxone: no effect on N/OFQ‑induced spinal antinociception
Quantified Difference	Qualitative: UFP‑101 produces NOP‑dependent antinociception; naloxone does not mimic or block this response
Conditions	Mouse tail withdrawal assay; i.c.v. or i.t. administration

Why This Matters

This differential pharmacology demonstrates that UFP‑101 TFA can be used to selectively probe NOP‑mediated pain pathways without the confounding influence of classical opioid receptor blockade.

• [1] Calo G, Bigoni R, Rizzi A, et al. [Nphe1,Arg14,Lys15]nociceptin-NH2, a novel potent and selective antagonist of the nociceptin/orphanin FQ receptor. Br J Pharmacol. 2002;136(2):303-311. View Source
• [2] Rizzi A, Spagnolo B, Wainford RD, et al. UFP‑101 antagonizes the spinal antinociceptive effects of nociceptin/orphanin FQ: behavioral and electrophysiological studies in mice. Pain. 2006;126(1-3):115-123. View Source

Structural Basis for Potency Gain

The Arg¹⁴ and Lys¹⁵ substitutions in UFP‑101 were introduced onto the [Nphe¹]N/OFQ(1‑13)‑NH₂ template to increase net positive charge and enhance receptor interaction. Direct comparison shows that these substitutions produce approximately 1 log unit (~10‑fold) greater potency in GTPγ³⁵S functional assays relative to the template [1]. This rational design strategy offers a clear structural explanation for the functional gains observed across all assay platforms.

Potency Gain Mechanism

Head-to-head

~10‑fold increase via Arg¹⁴,Lys¹⁵

Structural rationale for assay performance

Versus template peptide

Evidence Dimension	Functional potency gain attributable to Arg¹⁴,Lys¹⁵ substitutions
Target Compound Data	UFP‑101 pA₂ = 8.4–9.0 in GTPγ³⁵S; pKi = 10.14
Comparator Or Baseline	[Nphe¹]N/OFQ(1‑13)‑NH₂ pA₂ = 7.33; pKi lower based on rank‑order displacement
Quantified Difference	~10‑fold increase in functional antagonist potency
Conditions	CHOhNOP membranes; GTPγ³⁵S binding; [³H]N/OFQ competition binding

Why This Matters

Understanding the precise molecular basis for UFP‑101's superiority over its template analogue allows researchers to rationalise experimental outcomes and provides confidence that the TFA salt form retains the engineered potency gains.

• [1] McDonald J, Calo G, Guerrini R, Lambert DG. UFP-101, a high affinity antagonist for the nociceptin/orphanin FQ receptor: radioligand and GTPγ35S binding studies. Naunyn Schmiedebergs Arch Pharmacol. 2003;367(2):183-187. View Source

UFP-101 TFA Applications

Selective NOP Validation in Recombinant Systems

When screening novel NOP ligands or validating receptor constructs in CHO or HEK293 cells, UFP‑101 TFA's pKi of 10.24 and >3000‑fold selectivity over μ, δ, and κ receptors [1] ensure that observed effects can be unequivocally attributed to NOP antagonism, unlike less selective tools such as SB‑612111 (174‑fold over μ) [2] or J‑113397. Its silent antagonist profile (no inverse agonism at ≤10 μM) further simplifies data interpretation.

In Vivo Antidepressant Mechanisms

For rodent models of depression (forced swim test, tail suspension test, chronic mild stress), UFP‑101 TFA at 1–10 nmol i.c.v. produces robust, PCPA‑sensitive antidepressant‑like effects comparable to fluoxetine [1], providing a clean, NOP‑specific pharmacological alternative to genetic knockout approaches. The TFA salt is the standard form used in these published protocols, facilitating direct replication.

Spinal Antinociception: NOP vs. Opioid

In pain research where selective blockade of NOP‑mediated spinal antinociception is required without engaging μ‑, δ‑, or κ‑opioid receptors, UFP‑101 TFA is the antagonist of choice. It blocks N/OFQ‑induced antinociception in the tail withdrawal assay, whereas naloxone is completely inactive [1], enabling unambiguous differentiation of NOP‑dependent pathways from classical opioid mechanisms [2].

NOP Ligand SAR Studies

UFP‑101 TFA serves as an ideal reference antagonist for SAR campaigns because its ~10‑fold potency gain over the [Nphe¹]N/OFQ(1‑13)‑NH₂ template is mechanistically defined [1] and its competitive, silent antagonism yields linear Schild plots with unity slope, allowing rigorous pA₂ comparisons across novel analogue series.

Application

Selection Property

Validation Focus

Recombinant NOP Receptor Screening

High selectivity over classical opioids

NOP specificity confirmation

Forced Swim Test NOP Pathway Studies

NOP‑specific silent antagonism

PCPA‑sensitive immobility endpoint

Spinal Pain Pathway NOP Blockade

NOP‑selective antinociception model

Naloxone‑independent pain modulation

NOP Ligand SAR Campaigns

Competitive silent antagonist with defined structural gains

Linearity of Schild analysis

• [1] Calo G, Bigoni R, Rizzi A, et al. [Nphe1,Arg14,Lys15]nociceptin-NH2, a novel potent and selective antagonist of the nociceptin/orphanin FQ receptor. Br J Pharmacol. 2002;136(2):303-311. View Source
• [2] Gavioli EC, Marzola TG, Guerrini R, et al. Blockade of nociceptin/orphanin FQ‑NOP receptor signalling produces antidepressant‑like effects. Eur J Neurosci. 2003;17(9):1987-1990. View Source